FMF-04-159-2: A Technical Guide to a Covalent Pan-TAIRE Kinase Inhibitor
FMF-04-159-2: A Technical Guide to a Covalent Pan-TAIRE Kinase Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
FMF-04-159-2 is a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 14 (CDK14), a member of the TAIRE (Threonine-Aspartic Acid-Isoleucine-Arginine-Glutamic Acid) family of kinases. This document provides a comprehensive technical overview of FMF-04-159-2, including its chemical structure, physicochemical properties, mechanism of action, and biological activity. Detailed experimental protocols for key assays and visualizations of relevant signaling pathways and experimental workflows are presented to facilitate its application in research and drug development.
Chemical Structure and Properties
FMF-04-159-2 is a complex small molecule designed to covalently target a specific cysteine residue in the ATP-binding pocket of CDK14.[1] Its chemical identity and key properties are summarized below.
Table 1: Chemical and Physical Properties of FMF-04-159-2
| Property | Value | Reference(s) |
| IUPAC Name | (E)-N-(1-((3-(4-(dimethylamino)but-2-enamido)phenyl)sulfonyl)piperidin-4-yl)-4-(2,4,6-trichlorobenzamido)-1H-pyrazole-3-carboxamide | [2][3] |
| CAS Number | 2364489-81-4 | [3][4][5][6][7] |
| Molecular Formula | C28H30Cl3N7O5S | [3][5][6][7] |
| Molecular Weight | 683.01 g/mol | [3][5][6] |
| SMILES | O=C(C1=NNC=C1NC(C2=C(Cl)C=C(Cl)C=C2Cl)=O)NC3CCN(S(=O)(C4=CC=CC(NC(/C=C/CN(C)C)=O)=C4)=O)CC3 | [4] |
| InChI Key | HZPYSAHDRSBARR-QPJJXVBHSA-N | [5] |
| Appearance | Solid | [2] |
| Purity | ≥98% (HPLC) | [5][6] |
| Solubility | Soluble in DMSO (to 100 mM) and ethanol (B145695) (to 20 mM).[5][6] | [5][6] |
| Storage | Store as a solid at -20°C for up to 3 years.[3][4] Stock solutions in solvent can be stored at -80°C for up to 6 months.[2] | [2][3][4] |
Biological Activity and Mechanism of Action
FMF-04-159-2 is a potent covalent inhibitor of CDK14 and exhibits pan-TAIRE family specificity, also inhibiting CDK16, CDK17, and CDK18.[1][2] The covalent interaction with CDK14 is sustained even after the compound is washed out, demonstrating its irreversible binding.[1][5]
Covalent Inhibition of CDK14
The mechanism of action involves the covalent modification of a specific cysteine residue (C218) within the ATP-binding site of CDK14.[1] This irreversible binding leads to the inactivation of the kinase. A non-covalent analog, FMF-04-159-R, is available as a reversible control compound to distinguish between covalent and reversible inhibitory effects.[1][5]
Kinase Selectivity Profile
FMF-04-159-2 displays a TAIRE kinase-biased selectivity profile.[8] While it potently inhibits CDK14 and CDK16, it also shows activity against other TAIRE family members.[5][6] Notably, it also binds to CDK2, albeit with lower potency and in a reversible manner.[4][5][6]
Table 2: In Vitro Inhibitory Activity of FMF-04-159-2
| Target Kinase | Assay Type | IC50 (nM) | Reference(s) |
| CDK14 | NanoBRET | 39.6 | [2][4] |
| CDK14 | Kinase Activity | 88 | [5][6] |
| CDK16 | Kinase Activity | 10 | [5][6] |
| CDK2 | NanoBRET | 256 | [4][5][6] |
| HCT116 cell proliferation | --- | 1,144 ± 190 | [4] |
Cellular Effects
In cancer cell lines, FMF-04-159-2 has been shown to cause cell cycle arrest at the G2/M phase.[5][6] This is consistent with the known roles of CDKs in regulating cell cycle progression.
Signaling Pathway
CDK14, in complex with its cyclin partner (Cyclin Y), plays a role in the G2/M transition of the mitotic cell cycle.[6] By inhibiting CDK14, FMF-04-159-2 disrupts the normal signaling cascade that promotes entry into mitosis, leading to cell cycle arrest.
Experimental Protocols
NanoBRET™ Target Engagement Assay
This assay quantitatively measures the binding of FMF-04-159-2 to CDK14 in live cells.
Methodology:
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Cell Preparation: HEK293 cells are transiently co-transfected with vectors expressing a NanoLuc®-CDK14 fusion protein and its binding partner, Cyclin Y.
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Plating: Transfected cells are seeded into 384-well plates.
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Tracer Addition: A fluorescently labeled tracer that binds to the ATP pocket of CDK14 is added to the cells.
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Compound Treatment: FMF-04-159-2 is added at various concentrations and incubated for a defined period (e.g., 1 hour).
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BRET Measurement: Bioluminescence Resonance Energy Transfer (BRET) signal is measured using a plate reader. The binding of FMF-04-159-2 displaces the tracer, leading to a decrease in the BRET signal.
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Data Analysis: IC50 values are calculated from the dose-response curve.
Covalent vs. Reversible Inhibition Washout Experiment
This experiment is crucial to confirm the covalent binding of FMF-04-159-2 to its target.
Methodology:
-
Cell Treatment: Treat cells with FMF-04-159-2 or the reversible control, FMF-04-159-R, for a specified duration (e.g., 2 hours).
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Washout:
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Washout Group: Remove the compound-containing medium, wash the cells multiple times with fresh medium, and then incubate in compound-free medium.
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No Washout Group: Maintain the cells in the compound-containing medium.
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-
Target Engagement/Activity Assay: After the washout period, perform a target engagement assay (e.g., NanoBRET) or a downstream functional assay to assess the level of target inhibition.
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Analysis: Compare the inhibition levels between the washout and no washout groups for both FMF-04-159-2 and FMF-04-159-R. Sustained inhibition in the FMF-04-159-2 washout group indicates covalent binding.
Conclusion
FMF-04-159-2 is a valuable chemical probe for studying the biology of CDK14 and the TAIRE kinase family. Its covalent mechanism of action and well-characterized selectivity profile make it a powerful tool for dissecting the roles of these kinases in cellular processes, particularly cell cycle regulation. The experimental protocols and workflows provided in this guide are intended to facilitate the effective use of FMF-04-159-2 in research and to support its potential development as a therapeutic agent.
References
- 1. researchgate.net [researchgate.net]
- 2. researchgate.net [researchgate.net]
- 3. imrpress.com [imrpress.com]
- 4. reactionbiology.com [reactionbiology.com]
- 5. Synthesis and structure activity relationships of a series of 4-amino-1H-pyrazoles as covalent inhibitors of CDK14 - PMC [pmc.ncbi.nlm.nih.gov]
- 6. CDK14 cyclin dependent kinase 14 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
- 7. Discovery of covalent CDK14 inhibitors with pan-TAIRE family specificity - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Regulation of CDC14: pathways and checkpoints of mitotic exit - PubMed [pubmed.ncbi.nlm.nih.gov]
